Cas no 146650-65-9 (1H-Imidazole-4-methanol,5-chloro-2-ethyl-)

• Product Name: 1H-Imidazole-4-methanol,5-chloro-2-ethyl-
• CAS No: 146650-65-9
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 105280
• PubChem ID: 10241096
• Update Time: 2025-04-18

1H-Imidazole-4-methanol,5-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol,5-chloro-2-ethyl-
• (4-chloro-2-ethyl-1H-imidazol-5-yl)methanol
• (5-Chloro-2-ethyl-1H-imidazol-4-yl)-methanol
• (5-CHLORO-2-ETHYL-1H-IMIDAZOL-4-YL)METHANOL,
• [4-chloro-2-ethyl-1H-imidazol-5-yl]methanol
• 1H-Imidazole-4-methanol,5-chloro-2-ethyl
• 2-ethyl-4-chloro-5-(hydroxymethyl)-imidazole
• 4-chloro-2-ethyl-1H-imidazole-5-methanol
• 4-chloro-2-ethyl-5-hydroxymethyl-1H-imidazole
• FT-0760747
• 146650-65-9
• DTXSID30437123
• FFASZXPEKIZOQX-UHFFFAOYSA-N
• 2-ethyl-4-chloro-5-(hydroxymethyl) imidazole
• (5-chloro-2-ethyl-1h-imidazol-4-yl)methanol
• A808533
• SCHEMBL3027998
• AKOS006294862
• AB27195
• DB-063675

• Inchi： 1S/C6H9ClN2O/c1-2-5-8-4(3-10)6(7)9-5/h10H,2-3H2,1H3,(H,8,9)
• InChI Key： FFASZXPEKIZOQX-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)NC(CC)=N1

Computed Properties

• Exact Mass: 160.04000
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 1.11780